Cas no 935544-47-1 (tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate
• CAS No: 935544-47-1
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• MDL: MFCD11878463
• CID: 1027954
• PubChem ID: 59671544
• Update Time: 2025-05-19

tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• tert-butyl 3-oxo-5,6,8,8a-tetrahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate
• tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate
• MFCD17676345
• MB11389
• Z1349170254
• tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazine-7-carboxylate
• FT-0735614
• AS-36749
• CS-0128671
• CYANIMIDODITHIOCARBONICACIDMONOMETHYLESTERMONOPOTASSIUMSALT
• AKOS016002888
• SCHEMBL780002
• 935544-47-1
• MFCD11878463
• tert-Butyl 3-oxotetrahydro-3H-oxazolo[3,4-a]pyrazine-7(1H)-carboxylate
• SY127451
• (S)-7-Boc-tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one
• EN300-101985
• tert-Butyl 3-oxotetrahydro-3H-[1,3]oxazolo[3,4-a]pyrazine-7(1H)-carboxylate
• VLZMZZGTQZIUNF-UHFFFAOYSA-N
• DTXSID20732634
• tert-butyl tetrahydro-3-oxo-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• TERT-BUTYL 3-OXO-TETRAHYDRO-1H-[1,3]OXAZOLO[3,4-A]PYRAZINE-7-CARBOXYLATE
• tert-butyl3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• DB-079611

• MDL： MFCD11878463
• Inchi： 1S/C11H18N2O4/c1-11(2,3)17-9(14)12-4-5-13-8(6-12)7-16-10(13)15/h8H,4-7H2,1-3H3
• InChI Key： VLZMZZGTQZIUNF-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)OC(C)(C)C)CC2C1)=O

Computed Properties

• Exact Mass: 242.12700
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 411.5±44.0 °C at 760 mmHg
• Flash Point: 202.7±28.4 °C
• PSA: 59.08000
• LogP: 0.93370
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate (CAS: 935544-47-1)

The compound tert-butyl 3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate (CAS: 935544-47-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic scaffold, which combines an oxazolo-pyrazine core with a tert-butyl ester moiety, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of protease inhibitors, GPCR modulators, and other therapeutic agents targeting complex diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a novel [4+2] cycloaddition strategy, achieving a 78% yield with high enantioselectivity (ee >95%). The researchers highlighted its role as a key building block for the construction of spirocyclic compounds with enhanced binding affinity to protein targets. Density functional theory (DFT) calculations supported the observed stereochemical outcomes, providing mechanistic insights into the reaction pathway.

In pharmacological applications, derivatives of 935544-47-1 have shown promising activity against neurological targets. A recent patent application (WO2023056421) disclosed its use in developing allosteric modulators of the mGluR5 receptor, with lead compounds exhibiting nanomolar potency and improved blood-brain barrier penetration compared to previous generations. Molecular docking studies revealed that the oxazolo-pyrazine core engages in critical hydrogen bonding interactions with Thr789 and Asp792 residues in the receptor's transmembrane domain.

The compound's stability profile has been systematically investigated through accelerated degradation studies under various pH conditions (pH 1-10). Results indicated exceptional stability in neutral to slightly basic environments (t_1/2 > 48 hours at pH 7.4), making it suitable for oral formulation development. However, researchers noted sensitivity to strong acids, necessitating protective group strategies during synthetic transformations.

Emerging applications in radiopharmaceuticals have been reported, where ¹⁸F-labeled derivatives of 935544-47-1 are being evaluated as PET tracers for imaging neuroinflammation. Preliminary biodistribution studies in rodent models showed favorable pharmacokinetics with rapid brain uptake (SUV_max = 2.1 at 15 min post-injection) and specific binding to activated microglia, as confirmed by autoradiography and immunohistochemistry.

Process chemistry advancements have addressed previous scalability challenges. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved kilogram-scale production with 65% overall yield and >99.5% purity, eliminating the need for chromatographic purification. This development significantly enhances the compound's accessibility for industrial-scale drug development programs.

Future research directions include exploring the scaffold's potential in covalent inhibitor design through strategic incorporation of electrophilic warheads, as well as investigating its metal-chelating properties for antimicrobial applications. The compound's structural plasticity and demonstrated biological relevance position it as a valuable asset in modern medicinal chemistry campaigns targeting increasingly challenging therapeutic areas.